Cas no 156791-81-0 (Iristectorene B)

Iristectorene B structure
Iristectorene B structure
Product Name:Iristectorene B
CAS No:156791-81-0
MF:C44H76O5
MW:685.071254730225
CID:186605
PubChem ID:44559085
Update Time:2024-11-04

Iristectorene B Chemical and Physical Properties

Names and Identifiers

    • Tetradecanoic acid,3-[(1R,2S,3S,6Z)-3-hydroxy-2-[(3E,5R,7E)-5-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-2,3-dimethyl-6-(1-methyl-2-oxoethylidene)cyclohexyl]propylester
    • Iristectorene B
    • Tetradecanoic acid,3-[(1R,2S,3S,6Z)-3-hydroxy-2-[(3E,5R,7E)-5-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-2,3-dimethyl
    • Tetradecanoicacid,3-[(1R,2S,3S,6Z)-3-hydroxy-2-[(3E,5R,7E)-5-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrienyl]-2,3-dimethyl-6-(1-methyl-2-oxoethylidene)cyclohexyl]propylester (9CI)
    • 3-[(1R,2S,3S,6Z)-3-hydroxy-2-[(3E,5R,7E)-5-hydroxy-4,8,12-trimethyltrideca-3,7,11-trienyl]-2,3-dimethyl-6-(1-oxopropan-2-ylidene)cyclohexyl]propyl tetradecanoate
    • AKOS040761865
    • CHEMBL445222
    • 156791-81-0
    • 3-((1R,2S,3S,6Z)-3-hydroxy-2-((3E,5R,7E)-5-hydroxy-4,8,12-trimethyltrideca-3,7,11-trienyl)-2,3-dimethyl-6-(1-oxopropan-2-ylidene)cyclohexyl)propyl tetradecanoate
    • Inchi: 1S/C44H76O5/c1-9-10-11-12-13-14-15-16-17-18-19-27-42(47)49-33-22-26-40-39(38(6)34-45)30-32-44(8,48)43(40,7)31-21-25-37(5)41(46)29-28-36(4)24-20-23-35(2)3/h23,25,28,34,40-41,46,48H,9-22,24,26-27,29-33H2,1-8H3/b36-28+,37-25+,39-38-/t40-,41-,43+,44+/m1/s1
    • InChI Key: UHFDAENQNSFKSB-UAOBIYCZSA-N
    • SMILES: O[C@@]1(C)CC/C(=C(/C=O)\C)/[C@@H](CCCOC(CCCCCCCCCCCCC)=O)[C@]1(C)CC/C=C(\C)/[C@@H](C/C=C(\C)/CC/C=C(\C)/C)O

Computed Properties

  • Exact Mass: 684.56927552g/mol
  • Monoisotopic Mass: 684.56927552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 27
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8
  • XLogP3: 12.6

Experimental Properties

  • Color/Form: Oil

Iristectorene B Security Information

Iristectorene B Pricemore >>

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